N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide

• IUPAC Name: N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H27N3O2/c1-12-4-3-7-18(10-12)14(19)11-17-8-5-13(6-9-17)15(20)16-2/h12-13H,3-11H2,1-2H3,(H,16,20)
• InChI Key: FLROTMVDXNCVTB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CN2CCC(CC2)C(=O)NC
• Molecular Formula: C15H27N3O2
• Molecular Weight: 281.39 g/mol

Description

N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide is not fully understood. However, it is believed to act as a modulator of the dopamine and serotonin systems in the brain. It may also interact with other neurotransmitter systems, including the glutamate and GABA systems. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of cancer cells and induce apoptosis. It may also have neuroprotective effects and improve cognitive function. In vivo studies have shown that it can modulate the activity of the dopamine and serotonin systems in the brain, leading to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. It can be used in various assays, including cell-based assays and animal models. However, it also has some limitations. It may have off-target effects, and its mechanism of action is not fully understood. It may also have limited solubility in certain solvents, which can affect its bioavailability.

Future Directions

There are several future directions for the study of N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide. One area of research is the development of more potent and selective analogs of this compound for use as drug candidates. Another area of research is the investigation of its potential applications in other fields, such as materials science and catalysis. Further studies are also needed to elucidate its exact mechanism of action and to determine its safety and efficacy in vivo.
Conclusion
N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide is a promising compound that has potential applications in various fields of scientific research. Its synthesis method is complex but relatively straightforward, and it has several advantages for lab experiments. It has been shown to have several biochemical and physiological effects, and further studies are needed to fully understand its mechanism of action. There are several future directions for the study of this compound, and it is likely to continue to be an area of active research in the coming years.

Synthesis Methods

The synthesis of N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide is a complex process that involves several steps. The most common method involves the reaction of 3-methylpiperidine-2,6-dione with N-methyl-1,2-diaminopropane in the presence of a suitable solvent and a catalyst. The resulting intermediate is then treated with 4-chlorobutyryl chloride to obtain the final product. Other synthesis methods include the use of different starting materials and reaction conditions.

Scientific Research Applications

N-methyl-1-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, it has been used to study the effects of different drugs on the central nervous system. In neuroscience, it has been employed to investigate the mechanisms of drug addiction and withdrawal.